![molecular formula C8H18Cl3N5 B6179117 3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidin-3-amine trihydrochloride CAS No. 2613387-14-5](/img/no-structure.png)
3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidin-3-amine trihydrochloride
Description
The compound “3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidin-3-amine trihydrochloride” is a chemical compound that is used as an intermediate in the synthesis of pharmaceuticals . The compound has a molecular formula of C3H5N3 .
Synthesis Analysis
The synthesis of this compound involves several steps. A series of 4- (1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis . The synthesis of 1,4- or 2,4-disubstituted-1,2,3-triazoles was also reported .Molecular Structure Analysis
The molecular structure of this compound can be determined by various methods such as NMR and MS analysis . The ChemSpider ID of a similar compound, 3-methyl-1H-1,2,4-triazol-5-amine, is 204630 .Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, it was found that some compounds clearly inhibited the proliferation of MCF-7 cancer cells by inducing apoptosis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 44-48°C, a boiling point of 138 °C (Press: 8 Torr), and a density of 1.178±0.06 g/cm3 (Predicted) . It is soluble in methanol .Safety and Hazards
The compound is classified as an irritant. It can cause skin irritation and serious eye irritation. If inhaled or if it comes into contact with the skin, the affected individual should be moved to fresh air and the skin should be thoroughly washed with soap and water . If discomfort persists, medical attention should be sought .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidin-3-amine trihydrochloride involves the reaction of 3-methylpyrrolidine with 4H-1,2,4-triazole-3-methanol followed by the addition of hydrochloric acid to form the trihydrochloride salt.", "Starting Materials": [ "3-methylpyrrolidine", "4H-1,2,4-triazole-3-methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylpyrrolidine is reacted with 4H-1,2,4-triazole-3-methanol in the presence of a suitable solvent and a catalyst to form 3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidine.", "Step 2: The resulting product from step 1 is then treated with hydrochloric acid to form the trihydrochloride salt of 3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidin-3-amine." ] } | |
CAS RN |
2613387-14-5 |
Product Name |
3-methyl-1-[(4H-1,2,4-triazol-3-yl)methyl]pyrrolidin-3-amine trihydrochloride |
Molecular Formula |
C8H18Cl3N5 |
Molecular Weight |
290.6 |
Purity |
95 |
Origin of Product |
United States |
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